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Compound of Interest

3-Bromo-4-isopropoxy-5-
Compound Name:
methoxybenzonitrile

Cat. No.: B181807

Introduction and Chemical Profile

3-Bromo-4-isopropoxy-5-methoxybenzonitrile is a substituted benzonitrile derivative with
potential applications in pharmaceutical and agrochemical research and development. Its
trifunctional nature, incorporating a nitrile, a bromo group, and two alkoxy substituents, makes it
a versatile intermediate for organic synthesis. The inherent reactivity and potential biological
activity of this class of compounds necessitate a thorough understanding of its properties for
safe handling and storage in a laboratory setting. This document provides a detailed guide for
researchers, scientists, and drug development professionals on the appropriate procedures for
managing this compound to ensure personnel safety and experimental integrity.

While a comprehensive toxicological profile for 3-Bromo-4-isopropoxy-5-
methoxybenzonitrile is not readily available, data from structurally similar compounds, such
as 3-Bromo-4-methoxybenzonitrile, indicate potential hazards. This related compound is
classified as harmful if swallowed, in contact with skin, or if inhaled, and it is known to cause
serious eye and skin irritation[1]. Therefore, a cautious approach, treating 3-Bromo-4-
isopropoxy-5-methoxybenzonitrile with a similar level of hazard, is strongly advised.
Furthermore, it is classified as a combustible solid, which informs specific handling and storage
requirements to mitigate fire risks.

Table 1. Chemical and Physical Properties
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Property Value Source
CAS Number 515848-62-1

Molecular Formula C11H12BrNO:2

Molecular Weight 270.12 g/mol

Physical Form Solid

Storage Class 11 - Combustible Solids

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before any handling of 3-Bromo-4-
isopropoxy-5-methoxybenzonitrile. The primary hazards are associated with its potential
toxicity and its classification as a combustible solid.

2.1 Toxicological Hazards (Inferred)

Based on analogous compounds, the following hazards should be assumed:

Acute Toxicity: Harmful if swallowed, in dermal contact, or inhaled[1][2].

Skin Corrosion/Irritation: Causes skin irritation[1][2].

Eye Damage/Irritation: Causes serious eye irritation[1][2].

Respiratory Irritation: May cause respiratory tract irritation[1][2].
2.2 Physical Hazards

» Combustibility: As a combustible solid, it can ignite and burn, especially in powdered form,
when exposed to an ignition source[3]. Dust clouds of combustible solids can create a risk of
a dust explosion under specific conditions.

The following diagram illustrates the risk assessment and mitigation workflow.
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Figure 1: Risk Assessment and Mitigation Workflow
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Caption: Risk assessment workflow for handling 3-Bromo-4-isopropoxy-5-

methoxybenzonitrile.
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Handling Protocols

Adherence to strict handling protocols is essential to minimize exposure and prevent accidents.
3.1 Engineering Controls
The primary line of defense is to handle the compound within a controlled environment.

» Ventilation: All weighing and handling of 3-Bromo-4-isopropoxy-5-methoxybenzonitrile
must be performed in a properly functioning chemical fume hood to minimize the inhalation
of airborne particles[4][5].

« Ignition Source Control: Eliminate all potential ignition sources from the handling area. This
includes open flames, hot plates, and non-intrinsically safe electrical equipment[6]. Use
spark-proof tools where necessary.

 Static Electricity: For transfers of larger quantities of the powder, equipment should be
bonded and grounded to prevent static discharge, which can be an ignition source[6].

3.2 Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling this compound.

Table 2: Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

ANSI-approved safety
goggles. A face shield should
be worn when there is a higher
risk of splashing or dust

generation.

Protects against eye irritation
from dust and potential
splashes[4][5].

Hand Protection

Chemical-resistant nitrile
gloves. Consider double-
gloving for extended handling

periods[4].

Prevents dermal absorption
and skin irritation. Nitrile offers
good resistance to a range of

chemicals.

Skin and Body Protection

A flame-resistant laboratory
coat, fully buttoned. Full-length
pants and closed-toe shoes

are required[4][5].

Protects skin from contact and
provides a barrier against fire

hazards.

Respiratory Protection

Generally not required when
handled within a certified fume
hood. If a fume hood is not
available, a NIOSH-approved
respirator with particulate filters
would be necessary after a
formal respiratory protection

analysis[5].

Prevents inhalation of
potentially harmful dust

particles.

3.3 Safe Handling Practices

e Avoid Dust Formation: Handle the solid gently to minimize the generation of dust. Do not

crush or grind the material outside of a controlled environment[3].

o Work Area: Keep the work area clean and uncluttered. Clean up any spills promptly

according to the procedures in Section 5.0.

» Hygiene: Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory[4][5]. Do not eat, drink, or smoke in areas where this chemical

is handled[7].
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Storage Protocols

Proper storage is critical to maintain the chemical's integrity and to prevent hazardous
situations.

4.1 Storage Conditions

o Container: Store in a tightly sealed, clearly labeled container to prevent contamination and
exposure to moisture.

e Location: Store in a cool, dry, and well-ventilated area[5].

o Flammable Solids Cabinet: It is highly advisable to store 3-Bromo-4-isopropoxy-5-
methoxybenzonitrile in a dedicated flammable solids storage cabinet.

e Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.

« Ignition Sources: The storage area must be free of heat sources, sparks, and open flames.
Do not store in direct sunlight.

The following decision tree outlines the proper storage protocol.
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Figure 2: Storage Protocol Decision Tree
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Caption: Decision tree for the correct storage of 3-Bromo-4-isopropoxy-5-
methoxybenzonitrile.

Emergency Procedures
All personnel must be familiar with these procedures before working with the compound.
5.1 Spills
o Small Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, gently sweep up the solid material using spark-proof tools and
place it into a sealed container for hazardous waste disposal.

o Decontaminate the area with a suitable solvent, followed by soap and water.

o Large Spills (or spills outside a fume hood):

[¢]

Evacuate all non-essential personnel from the area and restrict access.

o

Eliminate all ignition sources[6].

(¢]

Contact the institution's Environmental Health and Safety (EHS) department immediately.

[¢]

Do not attempt to clean up the spill without proper training and equipment.

5.2 First Aid

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention[8][9].

Remove contaminated clothing and immediately
i wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists[9][10].

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o
respiration (do not use mouth-to-mouth). Seek
immediate medical attention[10].
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention[1].

Waste Disposal

All waste containing 3-Bromo-4-isopropoxy-5-methoxybenzonitrile, including contaminated
PPE and spill cleanup materials, must be treated as hazardous waste.

o Collect waste in a clearly labeled, sealed container.

o Dispose of the waste through your institution's EHS-approved hazardous waste disposal
program. Do not dispose of it in the regular trash or down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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